Cas no 1190198-23-2 (5-Fluoro-1-benzothiophene-2-carbonitrile)

• Product Name: 5-Fluoro-1-benzothiophene-2-carbonitrile
• CAS No: 1190198-23-2
• MF: C₉H₄FNS
• MW: 177.198163986206
• MDL: MFCD12922701
• CID: 1076072
• PubChem ID: 45588389
• Update Time: 2025-04-20

5-Fluoro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-benzothiophene-2-carbonitrile
• J-517545
• DTXSID40670645
• 5-fluorobenzo[b]thiophene-2-carbonitrile
• 1190198-23-2
• MFCD12922701
• AKOS005073154
• A920171
• KD-0707
• CS-0367089
• Benzo[b]thiophene-2-carbonitrile, 5-fluoro-

• MDL： MFCD12922701
• Inchi： 1S/C9H4FNS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H
• InChI Key： WPAXTSMSKDUDBL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 177.005
• Monoisotopic Mass: 177.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 3.1

Experimental Properties

• Melting Point: 64-66°

5-Fluoro-1-benzothiophene-2-carbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes